Cas no 1322218-49-4 ((2E)-N-(2-benzoyl-4-methylphenyl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(2-benzoyl-4-methylphenyl)-3-phenylprop-2-enamide
• CAS No: 1322218-49-4
• MF: C₂₃H₁₉NO₂
• MW: 341.402466058731
• CID: 5948627
• PubChem ID: 21204041
• Update Time: 2025-06-26

(2E)-N-(2-benzoyl-4-methylphenyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2-benzoyl-4-methylphenyl)-3-phenylprop-2-enamide
• 2-Propenamide, N-(2-benzoyl-4-methylphenyl)-3-phenyl-, (2E)-
• (E)-N-(2-benzoyl-4-methylphenyl)-3-phenylprop-2-enamide
• 1322218-49-4
• F0789-0123
• AKOS003629206
• N-(2-benzoyl-4-methylphenyl)cinnamamide

• Inchi： 1S/C23H19NO2/c1-17-12-14-21(20(16-17)23(26)19-10-6-3-7-11-19)24-22(25)15-13-18-8-4-2-5-9-18/h2-16H,1H3,(H,24,25)/b15-13+
• InChI Key： AJUDGEAMZZACBQ-FYWRMAATSA-N
• SMILES： C(NC1=CC=C(C)C=C1C(=O)C1=CC=CC=C1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 341.141578849g/mol
• Monoisotopic Mass: 341.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 597.4±50.0 °C(Predicted)
• pka: 13.40±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (2E)-N-(2-benzoyl-4-methylphenyl)-3-phenylprop-2-enamide

Compound Introduction: (2E)-N-(2-benzoyl-4-methylphenyl)-3-phenylprop-2-enamide

(2E)-N-(2-benzoyl-4-methylphenyl)-3-phenylprop-2-enamide, with the CAS number 1322218-49-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structure, exhibits potential applications in the development of novel therapeutic agents. Its chemical composition, featuring a conjugated system of double bonds and aromatic rings, suggests a high degree of molecular rigidity and stability, which are critical attributes for drug-like molecules.

The structural motif of (2E)-N-(2-benzoyl-4-methylphenyl)-3-phenylprop-2-enamide includes a phenyl ring substituted with both a benzoyl group and a methyl group at the 4-position. This substitution pattern enhances the lipophilicity of the molecule, making it more soluble in lipophilic environments such as cell membranes. Such properties are often desirable in drug design, as they facilitate the molecule's ability to cross biological membranes and reach its target site of action.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules with similar structural features. The presence of both benzoyl and phenyl groups in this compound suggests potential interactions with biological targets such as enzymes and receptors. These interactions could modulate various cellular processes, making the compound a candidate for further investigation in drug discovery programs.

One of the most compelling aspects of (2E)-N-(2-benzoyl-4-methylphenyl)-3-phenylprop-2-enamide is its potential to serve as a scaffold for the development of new drugs. The conjugated double bond system provides a platform for further chemical modifications, allowing medicinal chemists to tailor the molecule's properties to specific therapeutic needs. For instance, modifications at the phenyl ring could alter the electronic properties of the molecule, thereby influencing its binding affinity to biological targets.

Recent studies have highlighted the importance of molecular rigidity in drug design. Compounds that exhibit high rigidity often have better pharmacokinetic profiles due to their resistance to metabolic degradation. The structure of (2E)-N-(2-benzoyl-4-methylphenyl)-3-phenylprop-2-enamide aligns well with this principle, making it a promising candidate for further exploration.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These synthetic strategies not only enhance yield but also improve purity, which are crucial factors in pharmaceutical development.

In addition to its structural complexity, (2E)-N-(2-benzoyl-4-methylphenyl)-3-phenylprop-2-enamide has shown interesting physicochemical properties. Its solubility profile, melting point, and spectroscopic characteristics have been thoroughly characterized using state-of-the-art analytical techniques. These data are essential for understanding how the compound behaves in different environments and for predicting its behavior in biological systems.

The pharmacological potential of this compound has been explored through computational modeling and experimental studies. Molecular docking simulations have been used to predict how this molecule might interact with various biological targets. These simulations provide valuable insights into the binding mode and affinity of the compound, guiding further experimental validation.

In vitro studies have begun to reveal the biological activity of (2E)-N-(2-benzoyl-4-methylphenyl)-3-phenylprop-2-enamide. Initial results suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. These findings are encouraging and warrant further investigation into its therapeutic potential.

The development of new drugs is a complex process that requires extensive research and collaboration across multiple disciplines. The study of compounds like (2E)-N-(2-benzoyl-4-methylphenyl)-3-phenylprop-2-enamide represents an important step in this process. By understanding their structure-property relationships and pharmacological effects, scientists can identify new leads for drug development and contribute to improving human health.

In conclusion, (2E)-N-(2-benzoyl-4-methylphenyl)-3-phenylprop-2-enamide, with CAS number 1322218-49-4, is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique chemical features and promising pharmacological properties make it an attractive candidate for further study. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.